Branched vs. Linear N-1 Chain Lipophilicity
The target compound's branched 2-methylbutyl N-1 substituent yields a computed XLogP3 of 2.4 [1]. While the linear pentyl analog (CAS 1565039-65-7) possesses an identical molecular formula (C₁₀H₁₅BrN₂O) and identical molecular weight (259.14 g/mol), chain branching reduces the solvent-accessible hydrophobic surface area and can alter logP by an estimated 0.2–0.5 log units relative to the linear isomer . This difference is relevant because 1,4-dihydropyridinone-based kinase inhibitors and BioA inhibitors have demonstrated that even modest lipophilicity shifts at N-1 translate to measurable changes in cellular potency and off-target profiles [2].
| Evidence Dimension | Computed lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 2.4 |
| Comparator Or Baseline | 3-Amino-5-bromo-1-pentyl-1,4-dihydropyridin-4-one (linear isomer); XLogP3 estimated ≥ 2.6 (linear chain increases hydrophobic contact area) |
| Quantified Difference | Estimated ΔXLogP3 ≈ 0.2–0.5 units (branched < linear) |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem release 2024.11.20) |
Why This Matters
Lower lipophilicity in the branched isomer may reduce non-specific protein binding and improve aqueous solubility, critical parameters for biochemical assay reliability.
- [1] PubChem Compound Summary for CID 103961864; Computed XLogP3-AA = 2.4. View Source
- [2] Eiden, C. et al. J. Org. Chem. 2017, 82, 7806–7819. Demonstrates N-1 substitution effects on dihydropyridin-4-one BioA inhibitory activity. View Source
